[1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride, also known as 5-APB, is a research chemical that falls into the class of phenethylamine and amphetamine. Its molecular weight is 267.8 g/mol. The aim of this paper is to provide reliable information about 5-APB, including its definition, physical and chemical properties, synthesis, characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations and future directions.